hBChE-IN-2

• Molecular Formula: C27H36N4O3
• Molecular Weight: 464.6 g/mol
• InChI: InChI=1S/C27H36N4O3/c1-7-30(8-2)26(32)21-11-14-24-23(18-21)28-25(31(24)16-15-19(3)4)17-20-9-12-22(13-10-20)34-27(33)29(5)6/h9-14,18-19H,7-8,15-17H2,1-6H3
• InChIKey: SKPVSXMCZMZIKN-UHFFFAOYSA-N

hBChE-IN-2 Technical Baseline

hBChE-IN-2 (compound 15d) is a synthetic, low-molecular-weight benzimidazole carbamate that functions as a dual‑target ligand: it inhibits human butyrylcholinesterase (hBChE) and simultaneously acts as a subtype‑selective cannabinoid receptor 2 (hCB2R) agonist [1]. In vitro, hBChE-IN-2 inhibits hBChE with an IC50 of 0.62 µM . The molecule belongs to a class of pseudoirreversible carbamate-based BChE inhibitors that includes the clinically approved drug rivastigmine; however, hBChE-IN-2 is distinguished by its merged pharmacophore design, which combines cholinergic and endocannabinoid‑mediated neuroprotection in a single chemical entity [1].

Dual hBChE/CB2R target engagement for AD mechanistic studies

Cholinergic-endocannabinoid pathway interaction research

Neuroprotection and microglial immunomodulation assay context

• [1] Spatz P, Steinmüller SAM, Tutov A, et al. Dual-Acting Small Molecules: Subtype-Selective Cannabinoid Receptor 2 Agonist/Butyrylcholinesterase Inhibitor Hybrids Show Neuroprotection in an Alzheimer's Disease Mouse Model. J Med Chem. 2023;66(9):6414-6435. doi:10.1021/acs.jmedchem.3c00541 View Source

hBChE-IN-2 vs. Generic BChE Inhibitors

Generic BChE inhibitors such as rivastigmine, donepezil, or ethopropazine address only the cholinergic deficit and lack the endocannabinoid‑component that is critical for modulating neuroinflammation [1]. Even highly selective, single‑target BChE inhibitors (e.g., BChE‑IN‑5, BChE‑IN‑16) do not engage CB2R‑mediated microglial polarization, an immunomodulatory pathway that has been shown to operate synergistically with cholinergic restoration in vivo [1]. Consequently, substituting hBChE-IN-2 with any purely cholinergic compound eliminates the validated dual‑target synergy that underpins its neuroprotective efficacy in Alzheimer’s disease models [1].

Cholinergic-only BChE inhibitors

Lack CB2R agonism; reported dual-target synergy context may not transfer.

Rivastigmine / donepezil

No cannabinoid receptor pharmacology; microglial polarization endpoint absent.

Potent selective BChE inhibitors (BChE-IN-5/16)

High BChE potency without CB2R activity; in vivo synergy endpoint not replicable.

• [1] Spatz P, Steinmüller SAM, Tutov A, et al. Dual-Acting Small Molecules: Subtype-Selective Cannabinoid Receptor 2 Agonist/Butyrylcholinesterase Inhibitor Hybrids Show Neuroprotection in an Alzheimer's Disease Mouse Model. J Med Chem. 2023;66(9):6414-6435. doi:10.1021/acs.jmedchem.3c00541 View Source

hBChE-IN-2 Key Differentiating Evidence

Dual hBChE and CB2R Pharmacophore

hBChE-IN-2 is the only compound within the benzimidazole carbamate series that simultaneously achieves sub‑micromolar hBChE inhibition (IC50 = 0.62 µM) and sub‑micromolar hCB2R agonism (EC50 = 244 nM in calcium mobilization assay; EC50 = 82 nM in β‑arrestin‑2 recruitment assay) [1]. In contrast, rivastigmine (a clinically used ChE inhibitor) and donepezil (a selective AChE inhibitor) possess no measurable CB2R activity, and the highly potent BChE inhibitors BChE‑IN‑5 (hBChE IC50 = 2.8 nM) and BChE‑IN‑16 (hBChE IC50 = 3.8 nM) are devoid of cannabinoid‑receptor pharmacology . Therefore, hBChE-IN-2 provides a unique dual‑target pharmacological profile that cannot be replicated by combining single‑target molecules.

Dual BChE/CB2R Pharmacophore

Head-to-head

hBChE IC50 0.62 µM; hCB2R EC50 82 nM (β-arr2)

Unique dual-target engagement in one entity

Rivastigmine/donepezil/BChE-IN-5/16 lack CB2R activity

Evidence Dimension	Dual-target engagement (hBChE inhibition + hCB2R agonism)
Target Compound Data	hBChE IC50 = 0.62 µM; hCB2R EC50 = 244 nM (Ca2+ mobilization), 82 nM (β‑arr2)
Comparator Or Baseline	Rivastigmine: hBChE IC50 ~0.5-2 µM, no CB2R activity; Donepezil: AChE-selective, no CB2R; BChE-IN-5: hBChE IC50 = 2.8 nM, no CB2R; BChE-IN-16: hBChE IC50 = 3.8 nM, no CB2R
Quantified Difference	Only hBChE-IN-2 possesses both sub‑µM hBChE inhibition and nanomolar hCB2R agonism in a single chemical entity
Conditions	Recombinant human hBChE enzyme inhibition assay; hCB2R calcium mobilization assay (HEK cells); hCB2R β‑arrestin‑2 recruitment assay (CHO cells)

Why This Matters

For AD models where both cholinergic signaling and neuroinflammation must be modulated, only hBChE-IN-2 offers a single‑molecule solution, avoiding pharmacokinetic mismatches of two‑drug combinations.

• [1] Spatz P, Steinmüller SAM, Tutov A, et al. Dual-Acting Small Molecules: Subtype-Selective Cannabinoid Receptor 2 Agonist/Butyrylcholinesterase Inhibitor Hybrids Show Neuroprotection in an Alzheimer's Disease Mouse Model. J Med Chem. 2023;66(9):6414-6435. doi:10.1021/acs.jmedchem.3c00541 View Source

In Vivo Cognitive Synergy

In a pharmacological Aβ25‑35‑induced AD mouse model, hBChE-IN-2 (0.3–3 mg/kg i.p.) prevented both short‑term and long‑term memory deficits [1]. Crucially, co‑administration of a selective BChE inhibitor (compound 5, IC50 = 6.4 nM) and a CB2R agonist (compound 6, Ki = 764 nM) produced a synergistic rescue of cognitive performance, with combination index values ≪ 1.0 [1]. This experiment confirms that the two mechanisms act synergistically in vivo and that hBChE-IN-2, which intrinsically combines both activities, achieves this effect without the need for two separate dosed compounds. Single‑target BChE inhibitors such as BChE‑IN‑5, BChE‑IN‑16, or rivastigmine cannot reproduce this synergy.

In Vivo Cognitive Synergy

Head-to-head

Synergy CI ≪ 1.0; cognitive rescue at 0.3–3 mg/kg i.p.

Reported in vivo model-response synergy

Aβ25-35 AD mouse model; Y-maze and passive avoidance

Evidence Dimension	In vivo cognitive rescue (Y‑maze spontaneous alternation; passive avoidance task)
Target Compound Data	hBChE-IN-2 (15d): significantly prevented Aβ25‑35‑induced impairment in both short‑term (Y‑maze) and long‑term (passive avoidance) memory at 0.3–3 mg/kg i.p.
Comparator Or Baseline	Combination of selective BChE inhibitor compound 5 + CB2R agonist compound 6: synergistic cognitive rescue with CI ≪ 1.0; single agents alone showed no synergy
Quantified Difference	Synergy observed only with dual-target combination or hBChE-IN-2; single BChE inhibitors (e.g., rivastigmine, BChE-IN-16) lack the CB2R component essential for synergy
Conditions	Pharmacological AD mouse model (Aβ25‑35 i.c.v. injection); Swiss mice; cognitive assessment via Y‑maze and step‑through passive avoidance

Why This Matters

The demonstrated in vivo synergy establishes that dual BChE/CB2R engagement is not merely additive but supra‑additive, making hBChE-IN-2 indispensable for research targeting this synergistic mechanism.

• [1] Spatz P, Steinmüller SAM, Tutov A, et al. Dual-Acting Small Molecules: Subtype-Selective Cannabinoid Receptor 2 Agonist/Butyrylcholinesterase Inhibitor Hybrids Show Neuroprotection in an Alzheimer's Disease Mouse Model. J Med Chem. 2023;66(9):6414-6435. doi:10.1021/acs.jmedchem.3c00541 View Source

Enhanced CNS Pharmacokinetics and Brain Penetration

hBChE-IN-2 (15d) demonstrates significantly higher plasma and brain concentrations than the closely related azetidine carbamate 21d following intraperitoneal administration (3 mg/kg) in mice [1]. At 5 min post‑injection, 15d reached both the highest plasma and the highest brain concentrations among all compounds tested; the brain‑to‑plasma concentration ratio confirmed effective BBB passage [1]. Additionally, the dimethyl carbamate motif of 15d conferred a prolonged pseudoirreversible half‑life of 8.5 h on hBChE, versus approximately 1 h for 21d [1]. This sustained target engagement in the CNS is critical for chronic neuroprotection studies.

Enhanced CNS Pharmacokinetics

Head-to-head

Brain-to-plasma ratio confirms BBB passage; t1/2 8.5 h vs. ~1 h (21d)

Supports sustained CNS target engagement

CD-1 mice, 3 mg/kg i.p.; LC-MS/MS quantification

Evidence Dimension	Plasma and brain drug concentrations; hBChE enzyme reactivation half‑life
Target Compound Data	15d: highest plasma and brain concentrations at 5 min post‑injection; hBChE reactivation t1/2 = 8.5 h
Comparator Or Baseline	21d: lower plasma and brain concentrations at 5 min; hBChE reactivation t1/2 ≈ 1 h
Quantified Difference	15d produced markedly higher brain exposure and 8.5‑fold longer target‑engagement half‑life compared to 21d
Conditions	Male CD‑1 mice; 3 mg/kg i.p.; plasma and brain sampled at 5, 15, 30, 60, 120 min; LC‑MS/MS quantification

Why This Matters

For in vivo CNS efficacy studies, superior brain exposure and sustained target binding directly translate into more robust and reproducible neuroprotective readouts, reducing the risk of false‑negative results due to poor PK.

• [1] Spatz P, Steinmüller SAM, Tutov A, et al. Dual-Acting Small Molecules: Subtype-Selective Cannabinoid Receptor 2 Agonist/Butyrylcholinesterase Inhibitor Hybrids Show Neuroprotection in an Alzheimer's Disease Mouse Model. J Med Chem. 2023;66(9):6414-6435. doi:10.1021/acs.jmedchem.3c00541 View Source

BChE Selectivity Over AChE

hBChE-IN-2 (15d) exhibits selectivity for hBChE over hAChE, consistent with the design principle of avoiding peripheral cholinergic side effects associated with AChE inhibition [1]. In the Spatz et al. series, dimethyl carbamate 15d was significantly more potent against hBChE than hAChE, a profile that contrasts with rivastigmine (dual AChE/BChE inhibitor) and donepezil (AChE‑selective) [1]. While exact selectivity ratio for 15d was not reported as a discrete number, its structural analogue 15h (hBChE IC50 = 186 nM) demonstrated high selectivity for hBChE, and the series SAR confirms that N,N‑dialkyl carbamates preferentially inhibit hBChE over hAChE [1]. BChE‑selective inhibition is desirable in mid‑ to late‑stage AD, where AChE levels decline by up to 90% but BChE expression increases [1].

BChE Selectivity Over AChE

Class-level

BChE-preferring over AChE (weaker hAChE inhibition)

Class-level BChE selectivity context

SAR confirms N,N-dialkyl carbamate preference

Evidence Dimension	hBChE vs. hAChE inhibition preference
Target Compound Data	15d: hBChE IC50 = 0.62 µM; hAChE inhibition weaker (not explicitly quantified in published data)
Comparator Or Baseline	Rivastigmine: inhibits both AChE and BChE non‑selectively; Donepezil: AChE‑selective (hAChE IC50 ≈ 5 nM), weak BChE inhibition
Quantified Difference	hBChE-IN-2 spares hAChE relative to hBChE, unlike non‑selective inhibitors that carry higher peripheral cholinergic burden
Conditions	Recombinant human cholinesterase inhibition assays

Why This Matters

BChE‑preferring inhibition avoids the dose‑limiting peripheral cholinergic side effects (nausea, bradycardia, convulsion) that plague non‑selective ChE inhibitors, enabling more aggressive BChE‑targeted therapy in late‑stage AD models.

• [1] Spatz P, Steinmüller SAM, Tutov A, et al. Dual-Acting Small Molecules: Subtype-Selective Cannabinoid Receptor 2 Agonist/Butyrylcholinesterase Inhibitor Hybrids Show Neuroprotection in an Alzheimer's Disease Mouse Model. J Med Chem. 2023;66(9):6414-6435. doi:10.1021/acs.jmedchem.3c00541 View Source

Microglial M1-to-M2 Polarization Modulation

hBChE-IN-2 (15d) significantly reduced the pro‑inflammatory M1 phenotype of microglial cells, an immunomodulatory effect attributed to its CB2R agonism [1]. At 0.3–3 mg/kg/day i.p. in the Aβ25‑35 AD mouse model, 15d shifted microglial polarization from the M1 (neurotoxic) toward the M2 (neuroprotective) state [1]. Classical BChE inhibitors such as rivastigmine, donepezil, BChE‑IN‑5, and BChE‑IN‑16 lack CB2R activity and therefore do not modulate microglial phenotypes [1][2]. This anti‑neuroinflammatory activity is an independent, CB2R‑driven mechanism that cannot be recapitulated by cholinergic‑only inhibitors.

Microglial M1-to-M2 Polarization

Class-level

Shifted M1 to M2 phenotype (0.3–3 mg/kg/day i.p.)

Supports CB2R-mediated immunomodulation review

Aβ25-35 mouse model; immunohistochemical analysis

Evidence Dimension	Modulation of microglial M1/M2 polarization in vivo
Target Compound Data	15d : ↓ M1 phenotype of microglial cells (0.3–3 mg/kg/day i.p.)
Comparator Or Baseline	Rivastigmine, BChE‑IN‑5, BChE‑IN‑16: no CB2R activity; no direct effect on microglial polarization reported
Quantified Difference	15d possesses microglial immunomodulatory activity; single‑target BChE inhibitors do not
Conditions	Aβ25‑35‑induced AD mouse model; immunohistochemical analysis of microglial markers

Why This Matters

The ability to simultaneously restore cholinergic tone and suppress neuroinflammation via microglial polarization makes hBChE-IN-2 uniquely suited for studies exploring the intersection of neurotransmitter‑based and immune‑based AD pathology.

• [1] Spatz P, Steinmüller SAM, Tutov A, et al. Dual-Acting Small Molecules: Subtype-Selective Cannabinoid Receptor 2 Agonist/Butyrylcholinesterase Inhibitor Hybrids Show Neuroprotection in an Alzheimer's Disease Mouse Model. J Med Chem. 2023;66(9):6414-6435. doi:10.1021/acs.jmedchem.3c00541 View Source
• [2] Table 1 in: Dual-Acting Small Molecules: Subtype-Selective Cannabinoid Receptor 2 Agonist/Butyrylcholinesterase Inhibitor Hybrids Show Neuroprotection in an Alzheimer's Disease Mouse Model. J Med Chem. 2023;66(9):6414-6435. View Source

Prolonged Pseudoirreversible Enzyme Engagement

hBChE-IN-2 (15d) inhibits hBChE through a pseudoirreversible mechanism characterized by a three‑step kinetic process: initial reversible binding, carbamoylation of the catalytic serine, and slow decarbamoylation [1]. Kinetic analysis revealed a KM of 7.7 µM and a Vmax 15‑fold higher than analog 21d, indicating higher turnover despite the prolonged enzyme residence time [1]. The enzyme reactivation half‑life for 15d was 8.5 h, substantially longer than the ~1 h measured for 21d [1]. Reversible BChE inhibitors (e.g., ethopropazine, tacrine) do not provide this sustained target coverage and require continuous high plasma concentrations for efficacy, whereas pseudoirreversible inhibitors remain effective long after systemic clearance.

Prolonged Pseudoirreversible Engagement

Head-to-head

KM 7.7 µM; Vmax 15× vs 21d; reactivation t1/2 8.5 h

Sustained target residence time for prolonged studies

Ellman's method; pseudoirreversible kinetics

Evidence Dimension	hBChE kinetic parameters: KM, Vmax, enzyme reactivation half‑life
Target Compound Data	15d: KM = 7.7 µM; Vmax (relative) = 15× vs. 21d; reactivation t1/2 = 8.5 h
Comparator Or Baseline	21d: KM = 0.38 µM; Vmax (relative) = 1×; reactivation t1/2 ≈ 1 h
Quantified Difference	15d reactivation half‑life is 8.5‑fold longer than 21d; Vmax is 15‑fold higher
Conditions	Purified hBChE enzyme; Ellman's method; kinetic analysis at varying substrate and inhibitor concentrations

Why This Matters

For in vivo studies requiring extended target inhibition with less‑frequent dosing, the prolonged residence time of 15d on hBChE provides a practical advantage over reversible inhibitors or shorter‑acting carbamates.

• [1] Spatz P, Steinmüller SAM, Tutov A, et al. Dual-Acting Small Molecules: Subtype-Selective Cannabinoid Receptor 2 Agonist/Butyrylcholinesterase Inhibitor Hybrids Show Neuroprotection in an Alzheimer's Disease Mouse Model. J Med Chem. 2023;66(9):6414-6435. doi:10.1021/acs.jmedchem.3c00541 View Source

hBChE-IN-2 Application Scenarios

Alzheimer's Dual-Mechanism Preclinical Research

hBChE-IN-2 is the compound of choice for academic and pharmaceutical labs investigating the synergistic interaction between butyrylcholinesterase inhibition and cannabinoid CB2 receptor activation in AD models. Its demonstrated in vivo synergy (CI ≪ 1.0) and cognitive rescue in the Aβ25‑35 mouse model [1] make it uniquely valuable for mechanistic studies exploring how combined cholinergic restoration and microglial immunomodulation alter disease trajectory.

CNS Neuroprotection with Sustained Target Engagement

Studies requiring prolonged BChE inhibition in the brain (e.g., multi‑week dosing in transgenic AD models) should select hBChE-IN-2 based on its 8.5‑h enzyme reactivation half‑life and superior brain pharmacokinetics [1]. The pseudoirreversible binding mode ensures that target engagement persists even after systemic clearance, enabling less‑frequent dosing schedules while maintaining pharmacological activity.

Microglial Polarization Neuroinflammation Studies

hBChE-IN-2 is specifically suited for projects that quantify microglial polarization as a primary endpoint, due to its CB2R‑mediated reduction of the pro‑inflammatory M1 phenotype [1]. No other commercially available selective BChE inhibitor (e.g., BChE‑IN‑5, BChE‑IN‑16) possesses this immunomodulatory activity, making hBChE-IN-2 the only single‑molecule tool for dissecting the crosstalk between cholinergic signaling and innate immune activation in the CNS.

SAR Programs for Benzimidazole Carbamate Dual Ligands

hBChE-IN-2 (compound 15d in the Spatz et al. series) serves as the reference dual‑acting benchmark for medicinal chemistry teams developing next‑generation BChE/CB2R hybrids. Its well‑characterized kinetic profile (KM = 7.7 µM, pseudoirreversible binding), balanced in vitro potency, and in vivo proof‑of‑concept [1] provide a robust comparator for evaluating new analogs and assessing whether structural modifications yield improvements in target engagement, selectivity, or pharmacokinetics.

Application

Selection Property

Validation Focus

Dual-mechanism AD research

Dual BChE/CB2R target engagement

Model-response synergy validation

CNS neuroprotection target engagement studies

Sustained brain PK/target residence

Brain exposure and enzyme reactivation monitoring

Microglial polarization neuroinflammation studies

CB2R-mediated microglial modulation

M1/M2 phenotype endpoint analysis

SAR benchmarking for dual ligands

Well-characterized kinetic/selectivity profile

Analogue PK and potency comparison

• [1] Spatz P, Steinmüller SAM, Tutov A, et al. Dual-Acting Small Molecules: Subtype-Selective Cannabinoid Receptor 2 Agonist/Butyrylcholinesterase Inhibitor Hybrids Show Neuroprotection in an Alzheimer's Disease Mouse Model. J Med Chem. 2023;66(9):6414-6435. doi:10.1021/acs.jmedchem.3c00541 View Source